Cas no 1855899-96-5 (2-(3-ethoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid)

2-(3-Ethoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid is a nitro-substituted pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features an ethoxy group at the 3-position and a nitro group at the 4-position of the pyrazole ring, coupled with a propanoic acid moiety at the 1-position. This compound may serve as a versatile intermediate for synthesizing biologically active molecules due to its reactive functional groups, enabling further derivatization. The nitro group enhances electrophilic reactivity, while the ethoxy substituent can influence solubility and steric properties. Its well-defined structure makes it suitable for studies in medicinal chemistry, particularly in the development of enzyme inhibitors or antimicrobial agents.

2-(3-ethoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid structure

1855899-96-5 structure

Product Name:2-(3-ethoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid

CAS No:1855899-96-5

MF:C₈H₁₁N₃O₅

MW:229.190041780472

CID:5172400

Update Time:2025-10-29

2-(3-ethoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3-ethoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid
- STL585117
- 2-(3-ethoxy-4-nitropyrazol-1-yl)propanoic acid
- Inchi： 1S/C8H11N3O5/c1-3-16-7-6(11(14)15)4-10(9-7)5(2)8(12)13/h4-5H,3H2,1-2H3,(H,12,13)
- InChI Key： JKUJWIZRUWNYKG-UHFFFAOYSA-N
- SMILES： O(CC)C1C(=CN(C(C(=O)O)C)N=1)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 279
XLogP3: 0.8
Topological Polar Surface Area: 110

2-(3-ethoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid Pricemore >>

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